Cas no 73019-27-9 (2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(2-sulfo-1-naphthalenyl)diazenyl]-, calcium salt (1:1))

• Product Name: 2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(2-sulfo-1-naphthalenyl)diazenyl]-, calcium salt (1:1)
• CAS No: 73019-27-9
• MF: C₂₁H₁₂CaN₂O₆S
• MW: 460.472783088684
• CID: 574284
• PubChem ID: 136086472
• Update Time: 2025-04-19

2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(2-sulfo-1-naphthalenyl)diazenyl]-, calcium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(2-sulfo-1-naphthalenyl)diazenyl]-, calcium salt (1:1)
• 2-Naphthalenecarboxylicacid, 3-hydroxy-4-[(2-sulfo-1-naphthalenyl)azo]-, calcium salt (1:1) (9CI)
• 3-Hydroxy-4-[(2-sulfo-1-naphthalenyl)azo]-2-naphthalenecarboxylic acid calcium salt
• calcium,(4E)-3-oxo-4-[(2-sulfonatonaphthalen-1-yl)hydrazinylidene]naphthalene-2-carboxylate
• 2-Naphthalenecarboxylic acid, 3-hydroxy-4-((2-sulfo-1-naphthalenyl)azo)-, calcium salt (1:1)
• 2-Naphthalenecarboxylic acid, 3-hydroxy-4-[(2-sulfo-1-naphthalenyl)azo]-, calcium salt (1:1)
• 2-Naphthalenecarboxylic acid, 3-hydroxy-4-(2-(2-sulfo-1-naphthalenyl)diazenyl)-, calcium salt (1:1)
• 3-Hydroxy-4-((2-sulfo-1-naphthalenyl)azo)-2-naphthalenecarboxylic acid, calcium salt (1:1)
• DTXSID00888365
• 73019-27-9
• 2-Naphthalenecarboxylic acid, 3-hydroxy-4-[2-(2-sulfo-1-naphthalenyl)diazenyl]-, calcium salt (1:1)

• Inchi： 1S/C21H14N2O6S.Ca/c24-20-16(21(25)26)11-13-6-2-4-8-15(13)19(20)23-22-18-14-7-3-1-5-12(14)9-10-17(18)30(27,28)29;/h1-11,24H,(H,25,26)(H,27,28,29);/q;+2/p-2/b23-22+;
• InChI Key： HAXFHPPJZRDVPR-PGCQSHBKSA-L
• SMILES： [Ca+2].S(C1C=CC2C=CC=CC=2C=1/N=N/C1C(=C(C(=O)O)C=C2C=CC=CC2=1)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 460.004
• Monoisotopic Mass: 460.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 856
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147A^2